Cas no 125-31-5 (Xylenol Blue)
Xylenol Blue structure
Product Name:Xylenol Blue
CAS No:125-31-5
MF:C23H22O5S
MW:410.482785701752
MDL:MFCD00005870
CID:81985
PubChem ID:24852335
Update Time:2026-05-14
Xylenol Blue Chemical and Physical Properties
Names and Identifiers
-
- Xylenol Blue
- p-Xylenol Blue
- 4,4-(3H-2,1-benzoxathiol-3-ylidene)bis(2,5-dimethylphenol) S,S-dioxide
- p-Xylenolsulphonephthalein
- p-Xylenol Blue, indicator
- XYLENOL BLUE INDICATOR GRADE
- 4-[3-(4-hydroxy-2,5-dimethylphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]-2,5-dimethylphenol
- Indicator
- p-Xylenolsulfonephthalein p-Xylenol Blue
- Xylene
- p-Xylenolsulfonephthalein
- 1,4-Dimethyl-5-hydroxybenzenesulfonphthalein
- p-Xylenesulfonephthalein
- p-Xylenolsulfonphthalein
- Nsc 10471
- P-cresol blue
- PARA-XYLENOL BLUE
- p-Xylenol Blue p.a.
- XYLENOL BLUE FREE ACID
- PARA-XYLENOLBLUE,NASALT
- P-xylenolsulfophthalein
- P-XYLENOL BLUE INDICATOR
-
- MDL： MFCD00005870
- Inchi： InChI=1S/C23H22O5S/c1-13-11-20(24)15(3)9-18(13)23(19-10-16(4)21(25)12-14(19)2)17-7-5-6-8-22(17)29(26,27)28-23/h5-12,24-25H,1-4H3
- InChI Key： MGUKYHHAGPFJMC-UHFFFAOYSA-N
- SMILES： CC1=C(C=C(C)C(=C1)O)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=C(C)C=C(C(=C4)C)O
- BRN： 363132
Computed Properties
- Exact Mass: 410.11900
- Monoisotopic Mass: 410.119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 671
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 45
- XLogP3: nothing
- Topological Polar Surface Area: 92.2A^2
Experimental Properties
- Color/Form: Brown crystals (recrystallized from ethanol)
- Density: 1.346±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 212 °C (dec.) (lit.)
- Boiling Point: 577.2±50.0 °C at 760 mmHg
- Flash Point: 302.9±30.1 °C
- Refractive Index: 1.627
- Solubility: Very slightly soluble (0.18 g/l) (25 º C),
- PSA: 92.21000
- LogP: 5.42300
- pka: 9.52(at 25℃)
- λmax: 424nm
- Merck: 10083
- PH: 1.2(red)-2.8(yellow) 8(yellow)-9.6(blue)
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
Xylenol Blue Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39-S36
-
Hazardous Material Identification：
- TSCA：Yes
- Risk Phrases：R36/37/38
- Safety Term：S24/25
- Storage Condition：Store at 4°C,-4At ℃Store…Better
Xylenol Blue Customs Data
- HS CODE：2934991000
- Customs Data：
China Customs Code:
2934991000Overview:
2934991000. Sulfolactone and sulfolactam. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934991000. sultones and sultams. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Xylenol Blue Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | X0016-25G |
p-Xylenol Blue |
125-31-5 | >95.0%(HPLC) | 25g |
¥2690.00 | 2024-04-17 | |
| TRC | X749560-1g |
Xylenol Blue |
125-31-5 | 1g |
$ 64.00 | 2023-04-16 | ||
| TRC | X749560-5g |
Xylenol Blue |
125-31-5 | 5g |
$ 121.00 | 2023-04-16 | ||
| TRC | X749560-10g |
Xylenol Blue |
125-31-5 | 10g |
$ 201.00 | 2023-04-16 | ||
| abcr | AB120053-1 g |
Xylenol Blue; . |
125-31-5 | 1 g |
€53.90 | 2023-07-20 | ||
| abcr | AB120053-5 g |
Xylenol Blue; . |
125-31-5 | 5 g |
€89.00 | 2023-07-20 | ||
| abcr | AB120053-10 g |
Xylenol Blue; . |
125-31-5 | 10 g |
€137.40 | 2023-07-20 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R017747-1g |
Xylenol Blue |
125-31-5 | 95% | 1g |
￥51 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R017747-25g |
Xylenol Blue |
125-31-5 | 95% | 25g |
￥829 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R017747-5g |
Xylenol Blue |
125-31-5 | 95% | 5g |
￥198 | 2023-09-10 |
Xylenol Blue Related Literature
-
Zhengquan Yan,Lei Hu,Jinmao You Anal. Methods 2016 8 5738
-
Mykhaylo S. Frasinyuk,Svitlana P. Bondarenko,Volodymyr P. Khilya,Chunming Liu,David S. Watt,Vitaliy M. Sviripa Org. Biomol. Chem. 2015 13 1053
-
Nisha Modi,Siwei Chen,Imelda N. A. Adjei,Briana L. Franco,Kyle J. M. Bishop,Allie C. Obermeyer Chem. Sci. 2023 14 4735
-
Yage Peng,Dongdong Zhang,Chengxiao Zhang Anal. Methods 2014 6 8965
-
Majid Arvand,Sepideh Tajyani RSC Adv. 2015 5 7222
125-31-5 (Xylenol Blue) Related Products
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